2-Decanone 2-Decanone 2-Decanone is a constituent of the essential oil of Ruta chalepensis L., which is used in the production of food, drugs and perfumery.
2-Decanone can be obtained via liquid-phase Wacker oxidation of 1-decene in the presence of an efficient catalyst like Pd60 (Pd- palladium) nanocluster immobilized on titanium oxide support and cuprous chloride/H2O.
Microtox EC50 value of 2-decanone has been evaluated.
, also known as N-C8H17COCH3 or decan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be biosynthesized from decane. is a fatty, floral, and orange tasting compound that can be found in corn and herbs and spices. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Decan-2-one is a methyl ketone that is decane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite. It derives from a hydride of a decane.
Brand Name: Vulcanchem
CAS No.: 693-54-9
VCID: VC21289495
InChI: InChI=1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3-9H2,1-2H3
SMILES: CCCCCCCCC(=O)C
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol

2-Decanone

CAS No.: 693-54-9

Cat. No.: VC21289495

Molecular Formula: C10H20O

Molecular Weight: 156.26 g/mol

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2-Decanone - 693-54-9

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Description 2-Decanone is a constituent of the essential oil of Ruta chalepensis L., which is used in the production of food, drugs and perfumery.
2-Decanone can be obtained via liquid-phase Wacker oxidation of 1-decene in the presence of an efficient catalyst like Pd60 (Pd- palladium) nanocluster immobilized on titanium oxide support and cuprous chloride/H2O.
Microtox EC50 value of 2-decanone has been evaluated.
, also known as N-C8H17COCH3 or decan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). can be biosynthesized from decane. is a fatty, floral, and orange tasting compound that can be found in corn and herbs and spices. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Decan-2-one is a methyl ketone that is decane in which the methylene hydrogens at position 2 are replaced by an oxo group. It has a role as a plant metabolite. It derives from a hydride of a decane.
CAS No. 693-54-9
Molecular Formula C10H20O
Molecular Weight 156.26 g/mol
IUPAC Name decan-2-one
Standard InChI InChI=1S/C10H20O/c1-3-4-5-6-7-8-9-10(2)11/h3-9H2,1-2H3
Standard InChI Key ZAJNGDIORYACQU-UHFFFAOYSA-N
SMILES CCCCCCCCC(=O)C
Canonical SMILES CCCCCCCCC(=O)C
Boiling Point 210.0 °C
Melting Point 14.0 °C
Mp 14 ° (2.5 °)
14°C

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